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Compound of Interest

Compound Name: 6-Amino-3,3-dimethylindolin-2-one

CAS No.: 100510-65-4

Cat. No.: B110969

Get Quote

Part 1: Executive Summary & Molecular Architecture
The Functional Scaffold
6-Amino-3,3-dimethylindolin-2-one (CAS: 100510-65-4) represents a specialized scaffold

bridging medicinal chemistry and advanced materials science. Unlike its ubiquitous analogue

isatin (indole-2,3-dione) or the 5-amino isomer, this molecule possesses a unique "blocked" C3

position and a distinct C6-nucleophilic vector.

For materials scientists and drug developers, this molecule offers two critical advantages:

Oxidative Stability: The gem-dimethyl group at C3 prevents tautomerization to the aromatic

hydroxy-indole or oxidation to isatin, ensuring the oxindole core remains intact during radical

polymerization or harsh conjugation conditions.

Orthogonal Reactivity: The C6-amine (

) serves as a highly reactive handle for covalent attachment to polymers, surfaces, or
fluorophores, while the N1-H/C2=O lactam motif remains available for hydrogen bonding
(critical for kinase affinity or supramolecular assembly).
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Key Physicochemical Properties
Property Value / Characteristic Relevance to Materials

Molecular Weight 176.22 g/mol
Low MW allows high loading

density on resins/polymers.

C3 Substitution gem-Dimethyl
Prevents oxidation; sterically

protects the lactam.

Reactivity C6-Amine (Nucleophile)

Primary site for amide

coupling, azo-dye formation, or

reductive amination.

Solubility DMSO, DMF, MeOH
Compatible with standard

polymer synthesis solvents.

Fluorescence Weak (Native)

Becomes highly fluorescent

upon extension of conjugation

at C6.

Part 2: Application Workflows & Logic
The following diagrams illustrate the chemical logic dictating the use of this scaffold in materials

science.
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Figure 1: Structural logic diagram highlighting why this specific isomer is selected for stable,

bioactive material synthesis.

Part 3: Detailed Experimental Protocols
Protocol A: Covalent Immobilization on Hydrogels (Drug
Eluting Scaffolds)
Context: This protocol is designed for drug development professionals creating "smart"

hydrogels. By covalently attaching the indolinone (a kinase-inhibitor pharmacophore) to a

hydrogel matrix via the C6-amine, you create a material that retains the drug locally, preventing

"burst release" and washout.

Materials:

6-Amino-3,3-dimethylindolin-2-one (10 mM in DMSO)

Hyaluronic Acid (HA) or Carboxylated PEG Hydrogel (pre-formed or monomer mix)

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-Hydroxysuccinimide)

MES Buffer (0.1 M, pH 6.0)

Step-by-Step Methodology:

Activation of Matrix:

Suspend the carboxylated hydrogel/beads in MES buffer.

Add EDC (10 equivalents relative to -COOH) and NHS (10 equivalents).

Critical Step: Incubate for 15 minutes at room temperature. Do not exceed 30 minutes to

prevent hydrolysis of the active ester.

Conjugation:
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Adjust the pH of the reaction mixture to 7.4 using PBS or dilute NaOH. (The amine

requires a neutral/basic pH to be nucleophilic).

Slowly add the 6-Amino-3,3-dimethylindolin-2-one solution (1 equivalent relative to -

COOH sites).

Incubate with gentle agitation for 4–12 hours at 4°C.

Washing & Validation:

Wash the material 3x with DMSO (to remove non-covalently bound indolinone) and 3x with

PBS.

Validation: Measure absorbance of the wash supernatant at 280–300 nm. When

absorbance reaches baseline, the material is clean.

Self-Validation: The hydrogel should exhibit a slight shift in UV-fluorescence compared to

the blank control due to the immobilized indole core.

Protocol B: Synthesis of "Push-Pull" Fluorescent
Sensing Monomers
Context: The C6-amine allows the creation of azo-dyes or Schiff bases. This protocol

synthesizes a pH-sensitive fluorescent monomer that can be doped into plastics or coatings.

Materials:

6-Amino-3,3-dimethylindolin-2-one[1]

4-(Diethylamino)salicylaldehyde (Electron Donor/Acceptor partner)

Ethanol (anhydrous)

Catalytic Acetic Acid

Step-by-Step Methodology:

Reaction Setup:
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Dissolve 1.0 mmol of 6-Amino-3,3-dimethylindolin-2-one in 10 mL anhydrous ethanol.

Add 1.0 mmol of 4-(Diethylamino)salicylaldehyde.

Add 2 drops of glacial acetic acid.

Reflux:

Heat the mixture to reflux (78°C) for 4 hours.

Visual Check: The solution should shift from pale yellow to deep orange/red (formation of

the imine bond).

Isolation:

Cool to room temperature.[2] The Schiff base product often precipitates.

If no precipitate, reduce volume by 50% under vacuum and cool to 0°C.

Filter and wash with cold ethanol.

Application:

This monomer exhibits "Turn-On" fluorescence in the presence of Zn²⁺ or changes color

with pH shifts, making it suitable for doping into sensing films.

Part 4: Process Visualization (Graphviz)
The following diagram details the workflow for creating a Bio-Active Surface using this

molecule.
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Step 1: Surface Activation
(COOH-Polymer + EDC/NHS)

Intermediate: NHS-Ester Surface

 15 min, pH 6.0

Step 2: Ligand Addition
(6-Amino-3,3-dimethylindolin-2-one)

 Add Ligand

Reaction: Amide Bond Formation
(pH 7.4, 4-12h)

 Nucleophilic Attack

Final Material:
Indolinone-Functionalized Polymer

 Covalent Linkage
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Figure 2: Workflow for the covalent grafting of 6-Amino-3,3-dimethylindolin-2-one onto

carboxylated polymer surfaces.
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Note: While specific "6-amino" materials papers are rare, the chemistry is derived from

established aniline-to-polymer conjugation methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b110969?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-3_3-dimethylindolin-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-3_3-dimethylindolin-2-one
https://pmc.ncbi.nlm.nih.gov/articles/PMC12224112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12224112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12224112/
https://www.mdpi.com/1420-3049/28/9/3657
https://www.benchchem.com/product/b110969/docs#advanced-application-note-6-amino-3-3-dimethylindolin-2-one-in-functional-materials
https://www.benchchem.com/product/b110969/docs#advanced-application-note-6-amino-3-3-dimethylindolin-2-one-in-functional-materials
https://www.benchchem.com/product/b110969/docs#advanced-application-note-6-amino-3-3-dimethylindolin-2-one-in-functional-materials
https://www.benchchem.com/product/b110969/docs#advanced-application-note-6-amino-3-3-dimethylindolin-2-one-in-functional-materials
https://www.benchchem.com/product/b110969?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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